N,N-Dimethylpropanolamine-d6
Description
N,N-Dimethylpropanolamine-d6 (CAS: Not explicitly listed; synonyms: Dimepranol-d6, (±)-1-[(Dimethyl-d6)amino]-2-propanol) is a deuterated analog of N,N-dimethylpropanolamine (CAS 3179-63-3). Its molecular formula is C₅H₅D₆NO, with six deuterium atoms replacing hydrogens in the dimethylamino group . Structurally, it consists of a propanolamine backbone (3-carbon chain with a hydroxyl group) and a dimethylamino group (-N(CH₃)₂, deuterated as -N(CD₃)₂). This isotopic labeling enhances its utility in analytical applications, such as mass spectrometry, where it serves as an internal standard .
Key properties of the non-deuterated form include a melting point of -59°C, boiling point of ~134–135°C, and a logP of -2.59, indicating high hydrophilicity . The deuterated version retains similar chemical reactivity but exhibits slight differences in physical properties (e.g., higher molecular weight: ~95.18 g/mol vs. 89.14 g/mol for the non-deuterated form) .
Properties
Molecular Formula |
C₅H₇D₆NO |
|---|---|
Molecular Weight |
109.2 |
Synonyms |
3-(Dimethylamino)propanol-d6; 3-(Dimethylamino)propyl-d6 Alcohol; 3-(N,N-Dimethylamino)-1-propanol-d6; 3-(N,N-Dimethylamino)propanol-d6; Dimethylpropanolamine-d6; N,N-Dimethyl-3-amino-1-propanol-d6; N,N-Dimethyl-3-aminopropanol-d6; N,N-Dimethyl-3-hyd |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key differences between N,N-Dimethylpropanolamine-d6 and structurally related compounds:
Isotopic Labeling Contrasts
- N,N-Dimethyldodecylamine-d6 (CAS: N/A): A deuterated long-chain amine (C₁₄H₂₅D₆N) used in corrosion inhibition studies. Unlike this compound, it lacks a hydroxyl group, making it more lipophilic (logP ~4.5 inferred) .
- N,N,N-Trimethyl-1,3-propanediamine-d6 (CAS: 1219803-54-9): A deuterated diamine with three methyl groups, used in polymer chemistry. Its bifunctional structure contrasts with the monofunctional propanolamine backbone of this compound .
Research Findings
- Analytical Utility: this compound’s deuterium labeling minimizes interference in LC-MS/MS assays, enabling precise quantification of non-deuterated analogs in biological matrices .
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